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Melting Point of Lactamide

The key quantitative data for lactamide is its melting point, which is documented in the literature.

Property Value

Melting Point 73 to 76 °C (163 to 169 °F,; 346 to 349 K) [1]

Lactamide is an amide derived from lactic acid and is described as a white crystalline solid [1].

Experimental Determination of Melting Point

For researchers needing to determine the melting point of a similar compound, here are detailed

methodologies for two standard laboratory techniques.

Thiele Tube Method

The Thiele tube is a classic glassware designed to contain heating oil and distribute heat evenly via

convection [2].
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e Materials Required: Iron stand, thermometer, tripod stand, beaker, clamp, kerosene burner, capillary
tube (9 to 10 cm long and 0.5 to 2 mm diameter), spatula, and paraffin oil [3].

e Sample Preparation: The solid sample must be finely powdered and dry [3] [2]. One end of the
capillary tube is sealed by heating. The open end is used to scoop up the powdered compound, filling
the tube to a height of about 1-2 cm. The sample is packed by gently tapping the tube [3].

e Setup: The capillary tube is attached to a thermometer using a thread. This assembly is then
clamped and immersed in the oil bath of the Thiele tube, ensuring the rubber band (if used) does not
contact the oil [3] [2].

¢ Heating and Observation: The side arm of the Thiele tube is heated gently with a burner. The rate of
heating must be carefully controlled, especially near the anticipated melting point, to a slow rate of 1
to 2 °C per minute [2]. The temperature at which the sample begins to melt (initial phase, t1) and the
temperature at which it completely liquefies (final temperature, t2) are recorded [3].

e Calculation: The melting point is reported as the average of the two recorded temperatures: (\left(
\dfrac{t_1™circ C +t_2"\circ CH{2} \right)) [3].

This experimental workflow can be visualized as follows:

© 2026 Smolecule. All rights reserved. 2/7 Tech Support


https://www.vedantu.com/cbse/class-11-chemistry-determination-of-melting-point-experiment
https://www.vedantu.com/cbse/class-11-chemistry-determination-of-melting-point-experiment
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.vedantu.com/cbse/class-11-chemistry-determination-of-melting-point-experiment
https://www.vedantu.com/cbse/class-11-chemistry-determination-of-melting-point-experiment
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.vedantu.com/cbse/class-11-chemistry-determination-of-melting-point-experiment
https://www.vedantu.com/cbse/class-11-chemistry-determination-of-melting-point-experiment
https://www.smolecule.com/products/s532337?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O I e C U I e Specifications & Pricing

Sample Preparation

Crush sample into fine powder

l

Pack powder into capillary tube

Apparatus Setup

Attach capillary to thermometer

l

Immerse in Thiele tube oil bath

Controlled Heating

(Heat at 1-2°C per minute)

Observation & Recording
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(Record start melting temp (tl))

i

(Record complete melt temp (t2))

Result Calculation

(Calculate average MP: (t1 + t2)/2)

Click to download full resolution via product page

Experimental workflow for melting point determination using the Thiele tube method.

MelTemp Apparatus

The MelTemp apparatus is a more modern, dedicated instrument that simplifies the process [2].

e Setup: The thermometer is inserted into its well in the unit. The filled capillary tube is inserted into
one of the three channels at the front of the thermometer tube [2].
e Operation: After switching on the power, the heating rate is controlled using the black heating knob.
The sample is observed through the eyepiece, with the eye about 15 cm from the lens [2].
e Observation and Best Practices: The same two temperatures (start and complete melt) are
recorded. Key tips for accuracy include [2]:
o Always use a fresh sample and a clean, new capillary tube.
o Never re-melt a sample, as decomposition can occur.
o Control heating slowly for precise readings.
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Theoretical and Computational Prediction of Melting
Points

While direct data for lactamide is unavailable, current research explores methods for predicting melting

points, which could be applied.

Computational chemistry connects microscopic particle behavior to macroscopic properties using statistical
mechanics. The partition function is central to calculating thermodynamic properties like internal energy and

entropy [4].

Different computational methods can be used for prediction, as shown in the workflow below:

Molecular Dynamics
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Specific models have been developed for molecular crystals. One study created two models [5]:

e Model 1: Uses calculated parameters like lattice energy and crystal density. It can be highly accurate
for specific families of compounds but requires separate calibration for each family.

e Model 2: A more universal model that uses only tabulated data and no quantum-chemical
calculations, making it suitable for a fast, coarse estimation.

Emerging trends involve using autonomous, physics-informed learning algorithms that run coexistence

simulations and use AI to make decisions on simulation parameters, progressively reducing predictive
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uncertainty [6].

Guidance for Further Research
The available data provides a starting point, but a comprehensive whitepaper will require deeper
investigation. I suggest you:

e Consult specialized databases: Search for lactamide on platforms like SciFinder, Reaxys, or the
NIST Chemistry WebBook, which often contain more extensive thermodynamic data.

¢ Explore computational modeling: You could use the methodologies mentioned to calculate the
thermodynamic profile of lactamide, as experimental data seems scarce.

¢ Review related compounds: Studying the properties of structurally similar amides (like acetamide or
propionamide) may provide valuable insights through comparative analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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